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Compound of Interest

Compound Name:
4-(1-Bromoethyl)-1,1-

dimethylcyclohexane

Cat. No.: B1376786 Get Quote

An in-depth technical guide on the safety data for 4-(1-bromoethyl)-1,1-dimethylcyclohexane
is provided below for researchers, scientists, and drug development professionals. The

information is compiled from available data on closely related isomers and should be used as a

reference, recognizing that the exact properties of 4-(1-bromoethyl)-1,1-
dimethylcyclohexane may vary.

Physicochemical Properties
Limited experimental data is available for 4-(1-bromoethyl)-1,1-dimethylcyclohexane. The

following table summarizes computed data for this compound and related isomers.
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Property Value Source Compound

Molecular Formula C10H19Br
4-(1-Bromoethyl)-1,1-

dimethylcyclohexane[1]

Molecular Weight 219.16 g/mol
4-(1-Bromoethyl)-1,1-

dimethylcyclohexane[1]

CAS Number 1541820-82-9
4-(1-Bromoethyl)-1,1-

dimethylcyclohexane[1]

Appearance No information available -

Odor No information available -

Boiling Point 94 - 96 °C / 201.2 - 204.8 °F
1-Bromo-4-

methylcyclohexane[2]

Melting Point/Range No data available -

Flash Point No information available -

Water Solubility No data available -

Hazard Identification and Classification
The GHS classification for 4-(1-bromoethyl)-1,1-dimethylcyclohexane is not readily

available. However, based on the data for its isomers, the following hazards are anticipated.
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Hazard Class GHS Classification Source Compound(s)

Flammable liquids
Category 3 (H226) or

Combustible liquid (H227)

Flammable liquid and vapor[3];

Combustible liquid[4]

Acute toxicity, oral
Category 4 (H302): Harmful if

swallowed

4-Bromo-1,1-

dimethylcyclohexane, 3-

Bromo-1,1-

dimethylcyclohexane, 4-(2-

Bromoethyl)-1,1-

dimethylcyclohexane[4][5][6]

Skin corrosion/irritation
Category 2 (H315): Causes

skin irritation

(2-Bromoethyl)cyclohexane, 4-

Bromo-1,1-

dimethylcyclohexane, 3-

Bromo-1,1-

dimethylcyclohexane, 4-(2-

Bromoethyl)-1,1-

dimethylcyclohexane[4][5][6]

Serious eye damage/eye

irritation

Category 2A (H319): Causes

serious eye irritation

(2-Bromoethyl)cyclohexane, 4-

Bromo-1,1-

dimethylcyclohexane, 3-

Bromo-1,1-

dimethylcyclohexane, 4-(2-

Bromoethyl)-1,1-

dimethylcyclohexane[4][5][6]

Specific target organ toxicity,

single exposure

Category 3 (H335): May cause

respiratory irritation

(2-Bromoethyl)cyclohexane, 4-

Bromo-1,1-

dimethylcyclohexane, 3-

Bromo-1,1-

dimethylcyclohexane, 4-(2-

Bromoethyl)-1,1-

dimethylcyclohexane[4][5][6]

Hazardous to the aquatic

environment, short-term

(acute)

Category 2 (H401): Toxic to

aquatic life
Toxic to aquatic life[3]
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Hazardous to the aquatic

environment, long-term

(chronic)

Category 2 (H411): Toxic to

aquatic life with long lasting

effects

Toxic to aquatic life with long

lasting effects

Hazard Statement Summary
H226: Flammable liquid and vapor.[3]

H302: Harmful if swallowed.[4][5][6]

H315: Causes skin irritation.[3][4][5][6][7]

H319: Causes serious eye irritation.[3][4][5][6][7]

H335: May cause respiratory irritation.[3][4][5][6][7]

H401: Toxic to aquatic life.[3]

H411: Toxic to aquatic life with long lasting effects.

First-Aid Measures
The following first-aid measures are recommended based on the potential hazards.
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Exposure Route First-Aid Protocol

Inhalation

Remove person to fresh air and keep

comfortable for breathing. If breathing is difficult,

give oxygen. Get medical attention if you feel

unwell.[3]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/ shower. Wash off

immediately with plenty of water for at least 15

minutes. If skin irritation occurs, get medical

advice/attention.[3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. If

eye irritation persists, get medical

advice/attention.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth. Call a

POISON CENTER or doctor if you feel unwell.

[6]

Fire-Fighting Measures
Aspect Recommendations

Suitable Extinguishing Media

Use dry sand, dry chemical, or alcohol-resistant

foam.[3] For this substance/mixture no

limitations of extinguishing agents are given.

Specific Hazards Arising from the Chemical

Combustible material: may burn but does not

ignite readily.[8] Vapors are heavier than air and

may spread along floors. Forms explosive

mixtures with air at ambient temperatures. In

case of fire, may produce irritating, corrosive

and/or toxic gases such as carbon oxides and

hydrogen bromide.[8]

Protective Equipment for Firefighters Wear a self-contained breathing apparatus.[8]
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Handling and Storage
Aspect Recommendations

Precautions for Safe Handling

Use only outdoors or in a well-ventilated area.[3]

Avoid breathing mist or vapors.[3] Wash skin

thoroughly after handling.[3] Wear protective

gloves/ eye protection/ face protection.[3] Keep

away from heat, sparks, open flames, and hot

surfaces. No smoking.[3] Take precautionary

measures against static discharge.[3]

Conditions for Safe Storage

Store in a well-ventilated place. Keep container

tightly closed.[3][7] Keep cool.[3] Store locked

up.[3]

Personal Protective Equipment (PPE)
A workplace risk assessment should be conducted to determine the appropriate PPE.[9]

Protection Type Recommendations

Eye/Face Protection
Wear safety glasses with side-shields or

goggles.[2][9]

Skin Protection
Wear appropriate protective gloves (e.g., Nitrile

rubber) and clothing to prevent skin exposure.[9]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator with an

appropriate cartridge.[10]

Logical Hazard Relationships
The following diagram illustrates the logical flow from the chemical's properties to its potential

hazards and the corresponding safety measures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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